Cas no 1803747-51-4 (5-Cyanobenzo[d]oxazole-2-carboxamide)

• Product Name: 5-Cyanobenzo[d]oxazole-2-carboxamide
• CAS No: 1803747-51-4
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• CID: 4818061
• Update Time: 2025-09-21

5-Cyanobenzo[d]oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyanobenzo[d]oxazole-2-carboxamide

• Inchi： 1S/C9H5N3O2/c10-4-5-1-2-7-6(3-5)12-9(14-7)8(11)13/h1-3H,(H2,11,13)
• InChI Key： RUENCJDHDUUIAJ-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=NC2C=C(C#N)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.1
• Topological Polar Surface Area: 92.9